Cas no 2229079-44-9 (1-{5-chlorothieno3,2-bpyridin-2-yl}-2-(methylamino)ethan-1-ol)

• Product Name: 1-{5-chlorothieno3,2-bpyridin-2-yl}-2-(methylamino)ethan-1-ol
• CAS No: 2229079-44-9
• MF: C₁₀H₁₁ClN₂OS
• MW: 242.725139856339
• CID: 5796656
• PubChem ID: 165667182
• Update Time: 2025-05-23

1-{5-chlorothieno3,2-bpyridin-2-yl}-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{5-chlorothieno3,2-bpyridin-2-yl}-2-(methylamino)ethan-1-ol
• 1-{5-chlorothieno[3,2-b]pyridin-2-yl}-2-(methylamino)ethan-1-ol
• 2229079-44-9
• EN300-1994498

• Inchi： 1S/C10H11ClN2OS/c1-12-5-7(14)9-4-6-8(15-9)2-3-10(11)13-6/h2-4,7,12,14H,5H2,1H3
• InChI Key： WBPWCUKNQQWMTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=C(C(CNC)O)S2)N=1

Computed Properties

• Exact Mass: 242.0280618g/mol
• Monoisotopic Mass: 242.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.4Ų

Additional information on 1-{5-chlorothieno3,2-bpyridin-2-yl}-2-(methylamino)ethan-1-ol

1-{5-Chlorothieno[3,2-b]pyridin-2-yl}-2-(methylamino)ethan-1-ol: A Comprehensive Overview

1-{5-Chlorothieno[3,2-b]pyridin-2-yl}-2-(methylamino)ethan-1-ol is a compound with the CAS number 2229079-44-9, representing a unique chemical structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its thienopyridine core, which is a fused bicyclic system consisting of a thiophene and a pyridine ring. The presence of a chlorine substituent at the 5-position of the thienopyridine ring introduces electronic and steric effects that can significantly influence the compound's chemical reactivity and biological activity. Additionally, the molecule features a methylamino ethanol group attached to the thienopyridine core, which may enhance its solubility and bioavailability.

Recent studies have highlighted the potential of thienopyridine derivatives as promising candidates in drug discovery. For instance, research has demonstrated that these compounds can exhibit potent anti-inflammatory, antioxidant, and anticancer properties. The 5-chlorothieno[3,2-b]pyridin-2-yl moiety in this compound has been shown to interact with various biological targets, including protein kinases and receptors, making it a valuable scaffold for medicinal chemistry. The incorporation of the methylamino ethanol group further modulates the compound's physicochemical properties, potentially enhancing its pharmacokinetic profile.

The synthesis of 1-{5-chlorothieno[3,2-b]pyridin-2-yl}-2-(methylamino)ethan-1-ol involves a multi-step process that typically begins with the preparation of the thienopyridine core. This is followed by functionalization at the 5-position with a chlorine atom and subsequent coupling with an amino alcohol derivative. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For example, microwave-assisted synthesis and organocatalysis have been employed to streamline the production process while maintaining high yields.

In terms of biological activity, this compound has been evaluated in various assays to assess its potential therapeutic applications. Preclinical studies have shown that it exhibits moderate to high potency against certain disease models, particularly in inflammation and oxidative stress-related conditions. The thienopyridine core is known to modulate cellular signaling pathways, such as NF-kB and MAPK, which are critical in inflammatory responses. Furthermore, the methylamino ethanol group may contribute to hydrogen bonding interactions with biomolecules, enhancing its bioactivity.

From an industrial perspective, 1-{5-chlorothieno[3,2-b]pyridin-2-yl}-2-(methylamino)ethan-1-ol represents a valuable intermediate for the development of novel therapeutic agents. Its structure provides a platform for further functionalization, allowing chemists to explore diverse substitution patterns and optimize bioactivity. Recent trends in drug design emphasize the importance of scaffold hopping and fragment-based approaches, which can be effectively applied to this compound to generate new leads for drug discovery.

In conclusion, 1-{5-chlorothieno[3,2-b]pyridin-2-yl}-2-(methylamino)ethan-1-ol (CAS No: 2229079-44-9